Cas no 5329-57-7 (Arabinitol,1,5-dibenzoate, D- (8CI))

• Product Name: Arabinitol,1,5-dibenzoate, D- (8CI)
• CAS No: 5329-57-7
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 385856
• PubChem ID: 220200
• Update Time: 2025-04-19

Arabinitol,1,5-dibenzoate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Arabinitol,1,5-dibenzoate, D- (8CI)
• D-ARABINITOL, 1,5-DIBENZOATE
• 1,5-Diaethoxy-1,3,5-trimethyl-1,3,5-triphenyl-trisiloxan
• 1,5-Diethoxy-1,3,5-trimethyl-1,3,5-triphenyltrisiloxan
• 1.5-Diaethoxy-1.3.5-trimethyl-1.3.5-triphenyl-trisiloxan
• 1.5-dibenzoyloxy-D-arabino-pentanetriol-(2.3.4)
• 1.5-Dibenzoyloxy-D-arabino-pentantriol-(2.3.4)
• CTK1C8116
• Trisiloxane, 1,5-diethoxy-1,3,5-trimethyl-1,3,5-triphenyl-
• NSC-2570
• SMR001547155
• DTXSID50967871
• 1,5-di-o-benzoylpentitol
• D-ARABINITOL,5-DIBENZOATE
• 5329-57-7
• NSC2570
• MLS002637628

• Inchi： 1S/C19H20O7/c20-15(11-25-18(23)13-7-3-1-4-8-13)17(22)16(21)12-26-19(24)14-9-5-2-6-10-14/h1-10,15-17,20-22H,11-12H2
• InChI Key： UVZWLAGDMMCHPD-UHFFFAOYSA-N
• SMILES： OC(C(COC(C1C=CC=CC=1)=O)O)C(COC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 360.121
• Monoisotopic Mass: 360.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 579.4°Cat760mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.602
• PSA: 113.29000
• LogP: 0.78310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters